Cas no 1867120-38-4 (tert-butyl N-[(2S)-2-hydroxypropyl]-N-methylcarbamate)

Tert-butyl N-[(2S)-2-hydroxypropyl]-N-methylcarbamate is a chiral carbamate derivative featuring a tert-butyloxycarbonyl (Boc) protecting group and a secondary alcohol functionality. Its stereospecific (S)-configuration makes it valuable in asymmetric synthesis and pharmaceutical intermediates, particularly for the preparation of bioactive molecules. The Boc group offers stability under basic conditions and selective deprotection under acidic conditions, enhancing its utility in multi-step organic transformations. The hydroxyl group provides a handle for further functionalization, enabling diverse derivatization pathways. This compound is commonly employed in peptide synthesis and medicinal chemistry due to its compatibility with standard coupling reagents and its role in protecting amine functionalities while maintaining orthogonal reactivity.

tert-butyl N-[(2S)-2-hydroxypropyl]-N-methylcarbamate structure

1867120-38-4 structure

Product Name:tert-butyl N-[(2S)-2-hydroxypropyl]-N-methylcarbamate

CAS No:1867120-38-4

MF:C₉H₁₉NO₃

MW:189.25

CID:5520382

PubChem ID:94403789

Update Time:2025-10-19

tert-butyl N-[(2S)-2-hydroxypropyl]-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

- tert-butyl N-[(2S)-2-hydroxypropyl]-N-methylcarbamate
- (S)-tert-butyl (2-hydroxypropyl)(methyl)carbamate
- Carbamic acid, N-[(2S)-2-hydroxypropyl]-N-methyl-, 1,1-dimethylethyl ester
- 1867120-38-4
- AT39179
- TERT-BUTYL (2S)-(2-HYDROXYPROPYL)(METHYL)CARBAMATE
- SCHEMBL23134818
- EN300-4665704
- Inchi： 1S/C9H19NO3/c1-7(11)6-10(5)8(12)13-9(2,3)4/h7,11H,6H2,1-5H3/t7-/m0/s1
- InChI Key： ROQKPIPQWREQCV-ZETCQYMHSA-N
- SMILES： C(OC(C)(C)C)(=O)N(C[C@@H](O)C)C

Computed Properties

Exact Mass: 189.13649347g/mol
Monoisotopic Mass: 189.13649347g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 49.8Å²

Experimental Properties

Density: 1.018±0.06 g/cm3(Predicted)
Boiling Point: 257.5±19.0 °C(Predicted)
pka: 14.74±0.20(Predicted)

tert-butyl N-[(2S)-2-hydroxypropyl]-N-methylcarbamate Pricemore >>

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